Cas no 500878-65-9 (2,6-Dithiaspiro[3.3]heptane, 2,2,6,6-tetraoxide)
500878-65-9 structure
Product Name:2,6-Dithiaspiro[3.3]heptane, 2,2,6,6-tetraoxide
CAS No:500878-65-9
MF:C5H8O4S2
MW:196.244619369507
CID:365754
PubChem ID:316278
Update Time:2025-04-19
2,6-Dithiaspiro[3.3]heptane, 2,2,6,6-tetraoxide Chemical and Physical Properties
Names and Identifiers
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- 2,6-Dithiaspiro[3.3]heptane, 2,2,6,6-tetraoxide
- 2λ<sup>6</sup>,6λ<sup>6</sup>-dithiaspiro[3.3]heptane 2,2,6,6-tetraoxide
- NSC243810
- SCHEMBL3137029
- DTXSID00311542
- NSC-243810
- 500878-65-9
-
- Inchi: 1S/C5H8O4S2/c6-10(7)1-5(2-10)3-11(8,9)4-5/h1-4H2
- InChI Key: XTGAQCRZNWHIRQ-UHFFFAOYSA-N
- SMILES: S1(CC2(CS(C2)(=O)=O)C1)(=O)=O
Computed Properties
- Exact Mass: 195.98644
- Monoisotopic Mass: 195.98640108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 85Ų
Experimental Properties
- PSA: 68.28
2,6-Dithiaspiro[3.3]heptane, 2,2,6,6-tetraoxide Related Literature
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Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
500878-65-9 (2,6-Dithiaspiro[3.3]heptane, 2,2,6,6-tetraoxide) Related Products
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- 5687-92-3(Thietane 1,1-dioxide)
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- 598-04-9(1-Butylsulfonylbutane)
- 82374-34-3(Bis-(2-ethylhexyl)-sulfoxide)
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